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Compound of Interest

Compound Name: 10-O-Acetylisocalamendiol

Cat. No.: B585224

Disclaimer: Publicly available scientific literature and technical data on 10-O-
Acetylisocalamendiol are exceedingly scarce. This guide synthesizes the limited information
available from chemical suppliers and databases. No peer-reviewed studies detailing its
biological activity, experimental protocols, or signaling pathways could be identified at the time
of this writing. The information presented herein should be considered foundational and
preliminary.

Core Compound Information

10-O-Acetylisocalamendiol is a natural product derivative.[1] Structurally, it is an esterified

form of a planiline derivative.[1]

Chemical and Physical Properties

A summary of the known chemical and physical properties of 10-O-Acetylisocalamendiol is
provided in Table 1. This data is compiled from chemical vendor and database entries.
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Property Value Source
CAS Number 1432064-69-1 [2]

Molecular Formula C17H2803 [21[31[4]
Molecular Weight 280.41 g/mol [21[31[4]

(1R,4S,4aR,8aR)-4a-Hydroxy-
4-isopropyl-1-methyl-6-

Synonyms [2]
methylenedecahydronaphthale

n-1-yl Acetate

White crystals or crystalline
Appearance [1]
powder

2-8°C Refrigerator (Powder);
Storage Conditions -80°C for up to 2 years (In [2][3]

solvent)

Biological Activity (Hypothesized)

While no specific studies on the biological activity of 10-O-Acetylisocalamendiol have been
found, one source suggests it may possess anti-inflammatory, antioxidant, antibacterial, and
anti-tumor activities.[1] This is largely speculative and requires experimental validation. The
safety and toxicity of this compound are not well-studied, and it should be handled with
appropriate laboratory safety precautions.[1]

Experimental Protocols

Detailed experimental protocols involving 10-O-Acetylisocalamendiol are not available in the
public domain. Researchers interested in studying this compound would need to develop their
own methodologies for in vitro and in vivo assays.

Signaling Pathways

There is no information available regarding the signaling pathways modulated by 10-O-
Acetylisocalamendiol.
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Synthesis

10-O-Acetylisocalamendiol can be obtained by the esterification of a plantain derivative.[1]
The specific synthetic methods can vary, but generally involve an esterification reaction with
appropriate reagents and conditions.[1] A generalized workflow for such a synthesis is depicted
below.

Generalized Synthesis Workflow

Plantain Derivative Esterification Reagent
(Isocalamendiol) (e.g., Acetic Anhydride, Acetyl Chloride)

Esterification Reaction

Purification
(e.g., Chromatography)

l

(10-O-AcetylisocalamendioD

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 10-O-Acetylisocalamendiol.

Conclusion

10-O-Acetylisocalamendiol is a compound with limited available research data. While its
basic chemical properties are known, its biological activities, mechanisms of action, and
potential therapeutic applications remain to be elucidated. This guide highlights the significant
knowledge gaps and underscores the need for further scientific investigation to understand the
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pharmacological potential of this molecule. Researchers and drug development professionals
are encouraged to undertake foundational studies to characterize this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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